Cas no 338791-84-7 (2-{4-Hydroxy(phenyl)methylphenyl}-2-phenylacetonitrile)

• Product Name: 2-{4-Hydroxy(phenyl)methylphenyl}-2-phenylacetonitrile
• CAS No: 338791-84-7
• Molecular Formula: C₂₁H₁₇NO
• Molecular Weight: 299.36578
• MDL: MFCD00231982
• CID: 1078532
• PubChem ID: 2764122

2-{4-Hydroxy(phenyl)methylphenyl}-2-phenylacetonitrile Properties

Names and Identifiers

• 2-(4-(Hydroxy(phenyl)methyl)phenyl)-2-phenylacetonitrile
• 2-{4-[Hydroxy(phenyl)methyl]phenyl}-2-phenylacetonitrile
• J-505860
• 6G-060
• DTXSID50377315
• AKOS005070786
• Oprea1_356935
• 338791-84-7
• MFCD00231982
• 2-[4-[hydroxy(phenyl)methyl]phenyl]-2-phenylacetonitrile
• {4-[Hydroxy(phenyl)methyl]phenyl}(phenyl)acetonitrile
• 2-(4-[HYDROXY(PHENYL)METHYL]PHENYL)-2-PHENYLACETONITRILE

• MDL： MFCD00231982
• InChIKey： PNIWDAPCEDFZST-UHFFFAOYSA-N
• Inchi： InChI=1S/C21H17NO/c22-15-20(16-7-3-1-4-8-16)17-11-13-19(14-12-17)21(23)18-9-5-2-6-10-18/h1-14,20-21,23H
• SMILES： C1=CC=C(C=C1)C(C#N)C2=CC=C(C=C2)C(C3=CC=CC=C3)O

Computed Properties

• Exact Mass: 299.131014166g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 4
• Monoisotopic Mass: 299.131014166g/mol
• Heavy Atom Count: 23
• Complexity: 391
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4
• Topological Polar Surface Area: 44Ų

Experimental Properties

• Melting Point: 118-120°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylacetonitriles